N-Phenylpicolinamide

Specification

• CAS No.: 10354-53-7
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: N-phenylpyridine-2-carboxamide
• Standard InChI: InChI=1S/C12H10N2O/c15-12(11-8-4-5-9-13-11)14-10-6-2-1-3-7-10/h1-9H,(H,14,15)
• Standard InChI Key: GVBHRBMWXDCRHZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=N2
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CC=N2

Introduction

N-Phenylpicolinamide, also known as N-phenylpyridine-2-carboxamide, is a chemical compound with the molecular formula C$_{12}$H$_{10}$N$_{2}$O and a molecular weight of approximately 198.22 g/mol. It is a derivative of picolinic acid, where the carboxylic acid group is replaced by an amide linkage to a phenyl group. This compound has been studied for its potential applications in various fields, including pharmaceuticals and catalysis.

Pharmaceutical Applications

N-Phenylpicolinamide derivatives have been explored for their potential as ligands for metabotropic glutamate receptor 4 (mGlu4), which is a target for treating neurological disorders. These derivatives have shown promising affinity and metabolic stability, making them candidates for further development as therapeutic agents or PET tracers.

Cytotoxic Activity

Phenylpicolinamide derivatives have demonstrated significant cytotoxic activity against various cancer cell lines, including A549, PC-3, and MCF-7. The introduction of specific functional groups, such as fluoro atoms, can enhance this activity, suggesting potential applications in cancer therapy.

Catalytic Applications

N-Phenylpicolinamide has been used as a ligand in metal complexes, which have shown efficiency in catalytic reactions. For instance, ruthenium complexes with N-phenylpicolinamide have been effective in transamidation reactions. Additionally, iridium catalysts supported by porous organic polymers functionalized with N-phenylpicolinamide have been explored for CO$_{2}$ hydrogenation.